Cas no 926191-91-5 (1-(methoxyacetyl)-1,4-diazepane)

• Product Name: 1-(methoxyacetyl)-1,4-diazepane
• CAS No: 926191-91-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 998688
• PubChem ID: 16771431
• Update Time: 2025-05-17

1-(methoxyacetyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-Diazepan-1-yl)-2-methoxyethanone
• 1-(methoxyacetyl)-1,4-diazepane
• 1-(Methoxyacetyl)-1,4-diazepane hydrochloride
• BB 0240495
• 1-[1,4]Diazepan-1-yl-2-methoxy-ethanone
• AKOS000127903
• 926191-91-5
• STK502779

• MDL： MFCD09043726
• Inchi： 1S/C8H16N2O2/c1-12-7-8(11)10-5-2-3-9-4-6-10/h9H,2-7H2,1H3
• InChI Key： NGNVBDAUGUSKDQ-UHFFFAOYSA-N
• SMILES： O=C(COC)N1CCNCCC1

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(methoxyacetyl)-1,4-diazepane

Introduction to 1-(methoxyacetyl)-1,4-diazepane (CAS No. 926191-91-5)

1-(methoxyacetyl)-1,4-diazepane (CAS No. 926191-91-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The methoxyacetyl substituent attached to the diazepane ring introduces additional functional groups that enhance its reactivity and versatility in various chemical reactions.

The synthesis of 1-(methoxyacetyl)-1,4-diazepane involves a multi-step process that typically begins with the preparation of the diazepane ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and greater control over the stereochemistry of the product. For instance, researchers have employed ring-closing metathesis and other transition-metal-catalyzed reactions to construct the diazepane framework efficiently. The subsequent installation of the methoxyacetyl group is often carried out through acylation reactions, utilizing reagents such as acetic anhydride or mixed carbonates in the presence of a base.

One of the most intriguing aspects of CAS No. 926191-91-5 is its pharmacological profile. Studies have shown that this compound exhibits modulatory effects on various ion channels, particularly those involved in pain signaling pathways. This makes it a promising candidate for the development of novel analgesics with improved efficacy and reduced side effects compared to existing treatments. Recent research has focused on understanding the molecular mechanisms underlying these effects, leveraging techniques such as X-ray crystallography and electrophysiology to map out interactions with target proteins.

In addition to its pharmacological applications, 1-(methoxyacetyl)-1,4-diazepane has also found utility in materials science. Its rigid cyclic structure and functionalizable groups make it an ideal building block for constructing advanced materials with tailored properties. For example, chemists have explored its use in the synthesis of self-healing polymers and stimuli-responsive hydrogels, where its ability to undergo reversible chemical transformations plays a critical role.

The environmental impact of CAS No. 926191-91-5 has also been a topic of recent interest. Researchers have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for its production and disposal. These studies have highlighted the importance of green chemistry principles in minimizing ecological footprint while maintaining high standards of product quality.

In conclusion, 1-(methoxyacetyl)-1,4-diazepane (CAS No. 926191-91-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, continues to unlock new possibilities for innovation in drug discovery, materials science, and environmental sustainability.